Cas no 131426-25-0 (9,12,14-Heneicosatrienoicacid, 16-hydroxy-, [S-(E,Z,Z)]- (9CI))

• Product Name: 9,12,14-Heneicosatrienoicacid, 16-hydroxy-, [S-(E,Z,Z)]- (9CI)
• CAS No: 131426-25-0
• MF: C₂₁H₃₆O₃
• MW: 336.50874710083
• CID: 208549
• PubChem ID: 6438617
• Update Time: 2025-04-19

9,12,14-Heneicosatrienoicacid, 16-hydroxy-, [S-(E,Z,Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,12,14-Heneicosatrienoicacid, 16-hydroxy-, [S-(E,Z,Z)]- (9CI)
• 16-hydroxyheneicosatrienoic acid
• 16-hydroxyhenicosa-2,4,6-trienoic acid
• (9E,12Z,14Z,16S)-16-hydroxyhenicosa-9,12,14-trienoic acid
• (S-(E,Z,Z))-16-Hydroxy-9,12,14-heneicosatrienoic acid
• 16-Hhte
• 9,12,14-Heneicosatrienoic acid, 16-hydroxy-, (S-(E,Z,Z))-
• 131426-25-0

• Inchi： 1S/C21H36O3/c1-2-3-14-17-20(22)18-15-12-10-8-6-4-5-7-9-11-13-16-19-21(23)24/h4,6,10,12,15,18,20,22H,2-3,5,7-9,11,13-14,16-17,19H2,1H3,(H,23,24)/b6-4+,12-10-,18-15-/t20-/m0/s1
• InChI Key： AVADUGBYWLGYJT-FZRYAELESA-N
• SMILES： O[C@H](/C=C\C=C/C/C=C/CCCCCCCC(=O)O)CCCCC

Computed Properties

• Exact Mass: 336.26658
• Monoisotopic Mass: 336.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 6.3

Experimental Properties

• Density: 0.965
• Boiling Point: 473.9°Cat760mmHg
• Flash Point: 254.5°C
• Refractive Index: 1.5
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatrienoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatrienoic acids